Cas no 2138527-81-6 (3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one)
3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
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- EN300-1157105
- 3-(4-chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one
- 2138527-81-6
- 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one
-
- Inchi: 1S/C12H15ClOS/c1-12(2)4-3-8(14)5-10(12)9-6-15-7-11(9)13/h6-7,10H,3-5H2,1-2H3
- InChI Key: VTOVAURWWHFXIQ-UHFFFAOYSA-N
- SMILES: ClC1=CSC=C1C1CC(CCC1(C)C)=O
Computed Properties
- Exact Mass: 242.0532140g/mol
- Monoisotopic Mass: 242.0532140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 45.3Ų
3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1157105-0.05g |
3-(4-chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one |
2138527-81-6 | 0.05g |
$1212.0 | 2023-06-09 | ||
| Enamine | EN300-1157105-0.1g |
3-(4-chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one |
2138527-81-6 | 0.1g |
$1269.0 | 2023-06-09 | ||
| Enamine | EN300-1157105-0.25g |
3-(4-chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one |
2138527-81-6 | 0.25g |
$1328.0 | 2023-06-09 | ||
| Enamine | EN300-1157105-0.5g |
3-(4-chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one |
2138527-81-6 | 0.5g |
$1385.0 | 2023-06-09 | ||
| Enamine | EN300-1157105-1.0g |
3-(4-chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one |
2138527-81-6 | 1g |
$1442.0 | 2023-06-09 | ||
| Enamine | EN300-1157105-2.5g |
3-(4-chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one |
2138527-81-6 | 2.5g |
$2828.0 | 2023-06-09 | ||
| Enamine | EN300-1157105-5.0g |
3-(4-chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one |
2138527-81-6 | 5g |
$4184.0 | 2023-06-09 | ||
| Enamine | EN300-1157105-10.0g |
3-(4-chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one |
2138527-81-6 | 10g |
$6205.0 | 2023-06-09 |
3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one
Comprehensive Overview of 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138527-81-6)
The compound 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138527-81-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chlorothiophene moiety and the dimethylcyclohexanone backbone, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic frameworks in medicinal chemistry.
One of the key reasons for the growing interest in 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one is its role in addressing modern challenges in sustainable chemistry. With the increasing focus on green synthesis and eco-friendly methodologies, this compound's efficient synthetic routes align with the industry's shift toward reducing hazardous byproducts. Its chlorothiophene component is also a hotspot for investigations into bioactive molecules, as thiophene derivatives are known for their antimicrobial and anti-inflammatory properties.
From a technical perspective, the CAS No. 2138527-81-6 compound exhibits notable stability under standard conditions, making it suitable for various experimental protocols. Its dimethylcyclohexanone structure contributes to its lipophilicity, a critical factor in drug design for improving membrane permeability. Recent studies have explored its derivatization potential, particularly in creating small-molecule inhibitors targeting enzymatic pathways involved in chronic diseases.
In the context of AI-driven drug discovery, 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one has been flagged as a promising scaffold for virtual screening. Computational models predict high binding affinity for specific protein targets, aligning with trends in precision medicine. This has led to a surge in searches for "thiophene-based drug candidates" and "cyclohexanone derivatives in pharmacology," reflecting its relevance in cutting-edge research.
Another area of interest is the compound's potential in material science. The chlorothiophene group is known to influence electronic properties, making it a candidate for developing organic semiconductors. As the demand for flexible electronics grows, researchers are investigating its incorporation into conductive polymers, a topic frequently queried in academic and industrial forums.
Quality control and analytical profiling of CAS No. 2138527-81-6 are also critical discussion points. Advanced techniques like HPLC and LC-MS are employed to ensure purity, a priority for laboratories adhering to Good Manufacturing Practices (GMP). This aligns with the broader industry emphasis on high-purity intermediates for reproducible results in downstream applications.
In summary, 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one represents a versatile chemical entity with multifaceted applications. Its intersection with drug development, sustainable chemistry, and advanced materials underscores its importance in contemporary scientific endeavors. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings.
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